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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The definitive structural validation of nitrourea, a high-energy compound, is crucial for ensuring

its purity and for studying its properties. A multi-technique spectroscopic approach is essential

for unambiguous characterization. This guide provides a comparative overview of key

spectroscopic methods, supported by experimental data and detailed protocols, to aid in the

structural elucidation of nitrourea.

Comparative Spectroscopic Data
The structural integrity of nitrourea (NH₂-CO-NH-NO₂) can be confirmed by a combination of

spectroscopic techniques. Each method probes different aspects of the molecular structure,

and together they provide a comprehensive characterization. The data below summarizes the

expected spectroscopic signatures for nitrourea.
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Spectroscopic
Technique

Parameter
Observed Value
(Nitrourea)

Assignment /
Interpretation

Infrared (IR)

Spectroscopy
Wavenumber (cm⁻¹) ~1625-1649 NH₂ deformation[1]

989 C-N stretching[1]

Raman Spectroscopy Wavenumber (cm⁻¹) 1583 C=O stretch[1]

989 C-N stretching[1]

¹H NMR Spectroscopy Chemical Shift (ppm) ~12

Broad peak; proton on

nitrogen adjacent to

nitro group (-NH-NO₂)

[1]

(d₆-acetone) ~7

Broad peak; amino

group protons (-NH₂)

[1]

¹³C NMR

Spectroscopy
Chemical Shift (ppm) 151

Carbonyl carbon

(C=O)[1]

(d₆-acetone)

¹⁵N NMR

Spectroscopy
Chemical Shift (ppm) ~340-360

Nitro group nitrogen (-

NO₂)[2]

(Estimated, rel. to

NH₃)
~155-200

Amino nitrogen

adjacent to nitro group

(-NH-NO₂)[2]

~60-130
Terminal amino group

nitrogen (-NH₂)[2]

Mass Spectrometry

(GC/MS)
Mass-to-Charge (m/z) 106

[M+H]⁺ (protonated

molecule)[1]

(Positive CI) 63 Large fragment

44 Medium fragment
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Mass Spectrometry

(LC/MS)
Mass-to-Charge (m/z) 104.010

[M-H]⁻ (deprotonated

molecule)[1]

(Negative APCI)

Experimental Workflows and Logical Relationships
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

validation of a synthesized nitrourea sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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